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Compound of Interest

Compound Name: 5-Methyl-3-heptene

Cat. No.: B1631048

Technical Guide: 5-Methyl-3-heptene

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document provides a concise technical overview of 5-Methyl-3-heptene, a branched
alkene. It details the fundamental molecular and physical properties, including its chemical
formula and molecular weight. The information is presented to support research and
development activities where this compound may be used as a starting material, intermediate,
or reference standard.

Molecular Identity and Properties

5-Methyl-3-heptene is an organic compound classified as an unsaturated hydrocarbon. Its
structure consists of a seven-carbon chain with a double bond located at the third carbon and a
methyl group attached to the fifth carbon. Due to the double bond, it exists as cis- (Z) and
trans- (E) stereoisomers.

Chemical Structure and Formula

The molecular structure of 5-Methyl-3-heptene is fundamental to its chemical behavior. The
molecular formula for this compound is C8H16.[1][2][3]

Molecular Weight
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The molecular weight of a compound is a critical parameter for stoichiometric calculations in
chemical reactions and for various analytical techniques. The calculated molecular weight for 5-
Methyl-3-heptene is approximately 112.21 g/mol .[1][2][3][4] Other reported values include
112.22 g/mol and 112.2126 g/mol .[2][5]

Data Summary

The core quantitative data for 5-Methyl-3-heptene are summarized in the table below for ease
of reference and comparison.

Parameter Value Reference
Molecular Formula C8H16 [1112][31[5]
Molecular Weight 112.21 g/mol [11[3][4][6]

) 53510-18-2 (unspecified
CAS Registry Number ] [2]
stereochemistry)

13172-91-3 (cis- and trans-

3][5
mixture) &8
Physical State Liquid [5]
Color Colorless [5]

Experimental Protocols

Precise characterization and quantification of 5-Methyl-3-heptene require standardized
experimental methods. Below are detailed protocols for key analytical experiments.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
Objective: To determine the purity of a 5-Methyl-3-heptene sample and identify any potential

impurities.

Methodology:
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o Sample Preparation: Dilute 1 pL of the 5-Methyl-3-heptene sample in 1 mL of high-purity
hexane.

e Instrument Setup:
o Gas Chromatograph: Agilent 8890 GC System or equivalent.
o Column: HP-5ms (30 m x 0.25 mm x 0.25 um) or equivalent non-polar column.
o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
o Inlet Temperature: 250°C.

o Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 200°C at a rate of
10°C/min.

o Injection Volume: 1 pL, split ratio 50:1.
e Mass Spectrometer Setup:

o Mass Spectrometer: Agilent 5977B MSD or equivalent.

[e]

lon Source: Electron lonization (El) at 70 eV.

o

Source Temperature: 230°C.

[¢]

Quadrupole Temperature: 150°C.

[e]

Scan Range: 35-350 m/z.

o Data Analysis: Integrate the total ion chromatogram (TIC). Purity is calculated as the peak
area of 5-Methyl-3-heptene divided by the total area of all peaks, expressed as a
percentage. Identify impurities by comparing their mass spectra to a reference library (e.g.,
NIST).

Logical Relationships and Visualization
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Understanding the isomeric relationship of 5-Methyl-3-heptene is crucial for predicting its
properties and reactivity. The double bond at the C3 position gives rise to two distinct geometric
isomers.

5-Methyl-3-heptene
(C8H16)

isomer of isomer of

cis-(Z)-5-Methyl-3-heptene trans-(E)-5-Methyl-3-heptene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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